Cas no 1429181-89-4 ((1S)-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-amine)

• Product Name: (1S)-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-amine
• CAS No: 1429181-89-4
• MF: C₁₃H₂₀N₂O
• MW: 220.310703277588
• CID: 5981956
• PubChem ID: 89489795
• Update Time: 2025-05-22

(1S)-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-amine
• 1429181-89-4
• SCHEMBL14846691
• EN300-1843293
• (1S)-1-{4-[(morpholin-4-yl)methyl]phenyl}ethan-1-amine

• Inchi： 1S/C13H20N2O/c1-11(14)13-4-2-12(3-5-13)10-15-6-8-16-9-7-15/h2-5,11H,6-10,14H2,1H3/t11-/m0/s1
• InChI Key： BAHLGTSCZJNBCD-NSHDSACASA-N
• SMILES： O1CCN(CC2C=CC(=CC=2)[C@H](C)N)CC1

Computed Properties

• Exact Mass: 220.157563266g/mol
• Monoisotopic Mass: 220.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (1S)-1-{4-(morpholin-4-yl)methylphenyl}ethan-1-amine

Compound CAS No. 1429181-89-4: (1S)-1-{4-(Morpholin-4-yl)methylphenyl}ethan-1-amine

The compound with CAS No. 1429181-89-4, known as (1S)-1-{4-(Morpholin-4-yl)methylphenyl}ethan-1-amine, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its potential applications in drug discovery and development.

Morpholine, a key structural component of this compound, is a six-membered ring containing one oxygen atom and one nitrogen atom. The presence of morpholine in the molecule imparts specific physicochemical properties, such as increased lipophilicity and improved solubility, which are highly desirable in drug candidates. The benzene ring attached to the morpholine group further enhances the molecule's stability and bioavailability.

Recent studies have focused on the stereochemistry of this compound, particularly the (S)-configuration at the chiral center. Researchers have demonstrated that this stereochemistry significantly influences the molecule's pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Understanding these properties is crucial for optimizing the compound's performance in therapeutic applications.

The synthesis of (1S)-1-{4-(Morpholin-4-yl)methylphenyl}ethan-1-amine involves a multi-step process that includes nucleophilic substitution, condensation reactions, and stereochemical control. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure the purity and stereochemical integrity of the final product.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. It exhibits selective binding to certain receptors, making it a potential candidate for treating conditions such as inflammation, neurodegenerative diseases, and cancer. Collaborative research efforts between academic institutions and pharmaceutical companies have further elucidated its mechanism of action and safety profile.

One of the most exciting developments in recent years is the application of machine learning algorithms to predict the biological activity of compounds like this one. By analyzing large datasets of chemical structures and their corresponding biological responses, researchers can now more accurately predict the potential therapeutic effects of (1S)-1-{4-(Morpholin-4-yl)methylphenyl}ethan-1-amine.

Moreover, green chemistry principles have been integrated into the synthesis process of this compound to minimize environmental impact. The use of biodegradable solvents and catalytic systems has significantly reduced waste generation and energy consumption during production.

In conclusion, (1S)-1-{4-(Morpholin-4-yl)methylphenyl}ethan-1-amino with CAS No. 1429181-89-4 represents a cutting-edge advancement in organic chemistry. Its unique structure, coupled with recent breakthroughs in synthesis and pharmacology, positions it as a valuable asset in the quest for novel therapeutic agents.